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Compound of Interest

Compound Name: Galanin (1-30), human

Cat. No.: B8083213 Get Quote

Technical Support Center: Human Galanin (1-30)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

human Galanin (1-30).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of human Galanin (1-30) in aqueous solutions?

A1: The solubility of human Galanin (1-30) can vary depending on the solvent and the source

of the peptide. Some suppliers report a solubility of 0.5 mg/ml to 1 mg/ml in water.[1][2][3]

However, other sources indicate that it may be insoluble in water and recommend initial

reconstitution in a small volume of an organic solvent like dimethyl sulfoxide (DMSO) or

acetonitrile containing 0.1% trifluoroacetic acid (TFA), followed by dilution with the desired

aqueous buffer.[4] It is always recommended to first test the solubility of a small aliquot of the

peptide in the intended solvent.

Q2: My human Galanin (1-30) is not dissolving. What should I do?

A2: If you are experiencing difficulty dissolving human Galanin (1-30), we recommend the

following troubleshooting steps:
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Sonication: A brief sonication in an ultrasonic water bath can often aid in the dissolution of

the peptide.[2]

pH Adjustment: Human Galanin (1-30) is a basic peptide. If it is not soluble in neutral water

or buffer, try dissolving it in a slightly acidic solution (e.g., 10% acetic acid) and then dilute it

to your desired concentration.

Organic Solvents: For highly hydrophobic peptides, initial dissolution in a small amount of a

water-miscible organic solvent such as DMSO can be effective. Once dissolved, the solution

can be slowly diluted with your aqueous buffer of choice.

Q3: How should I store my human Galanin (1-30) solutions?

A3: For optimal stability, it is recommended to prepare fresh solutions of human Galanin (1-30)

for each experiment. If storage is necessary, aliquot the solution into single-use volumes and

store at -20°C for up to one month.[1] Avoid repeated freeze-thaw cycles. Before use, allow the

solution to equilibrate to room temperature and ensure that no precipitation has occurred.[1]

Q4: What are the known receptors for human Galanin (1-30) and their primary signaling

pathways?

A4: Human Galanin (1-30) exerts its effects through three G protein-coupled receptors

(GPCRs): GalR1, GalR2, and GalR3.[5][6][7]

GalR1 and GalR3 primarily couple to Gi/o proteins, leading to the inhibition of adenylyl

cyclase and a decrease in intracellular cAMP levels.[5][8]

GalR2 mainly couples to Gq/11 proteins, which activates phospholipase C, leading to the

production of inositol triphosphate (IP3) and diacylglycerol (DAG), and a subsequent

increase in intracellular calcium levels.[5][9]
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Issue Possible Cause Recommended Solution

Peptide will not dissolve in

water or buffer.

High hydrophobicity of the

peptide. Incorrect pH of the

solvent.

1. Attempt dissolution in a

small volume of DMSO or

acetonitrile with 0.1% TFA,

then slowly dilute with your

buffer. 2. Try dissolving in a

slightly acidic buffer. 3. Use

sonication to aid dissolution.[2]

Solution is cloudy or contains

visible precipitates.

Peptide aggregation or

precipitation. Exceeded

solubility limit.

1. Centrifuge the solution to

pellet the precipitate and use

the clear supernatant. 2.

Prepare a new solution at a

lower concentration. 3.

Consider using a different

buffer system.

Loss of biological activity over

time.

Peptide degradation or

adsorption to container

surfaces.

1. Prepare fresh solutions for

each experiment. 2. Store

stock solutions in aliquots at

-20°C or -80°C.[1] 3. Use low-

protein-binding tubes.

Inconsistent experimental

results.

Inaccurate peptide

concentration due to

incomplete dissolution or

aggregation.

1. Ensure the peptide is fully

dissolved before use. 2.

Determine the peptide

concentration using a

spectrophotometer (A280) if

the sequence contains Trp or

Tyr residues. 3. Visually

inspect for any precipitation

before each use.

Quantitative Data Summary
The following table summarizes the available solubility data for human Galanin (1-30). Please

note that specific quantitative data in a range of aqueous buffers is limited in the literature.
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Solvent/Buffer Reported Solubility Source

Water 1 mg/ml [1][2]

Water 0.5 mg/ml [3]

Water Insoluble [4]

DMSO or 80% acetonitrile in

water with 0.1% TFA

Soluble (for initial stock

preparation)
[4]

Experimental Protocols
Protocol for Reconstitution of Lyophilized Human
Galanin (1-30)

Preparation: Before opening, centrifuge the vial to ensure all lyophilized powder is at the

bottom.

Solvent Selection:

Primary Recommendation: Attempt to reconstitute the peptide in sterile, deionized water to

a concentration of 1 mg/ml.

Alternative for Difficult Solubility: If the peptide does not dissolve in water, use a minimal

amount of DMSO (e.g., 10-20 µl) to initially dissolve the peptide. Once fully dissolved,

slowly add your desired aqueous buffer (e.g., PBS, Tris-HCl) to reach the final desired

concentration.

Aiding Dissolution: If necessary, briefly sonicate the solution in an ultrasonic water bath to

facilitate dissolution.

Storage: For immediate use, keep the solution on ice. For longer-term storage, aliquot the

solution into low-protein-binding microcentrifuge tubes and store at -20°C for up to one

month.[1] Avoid repeated freeze-thaw cycles.

General Workflow for Assessing Galanin (1-30) Activity
in a Cell-Based Assay
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A general workflow for a cell-based Galanin (1-30) activity assay.

Signaling Pathways
The binding of Galanin to its receptors (GalR1, GalR2, and GalR3) initiates distinct intracellular

signaling cascades. The diagram below illustrates the primary pathways activated by these

receptors.
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Signaling pathways of human Galanin receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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